Cas no 77113-48-5 (Silane,(5-chloro-1-pentyn-1-yl)trimethyl-)

• Product Name: Silane,(5-chloro-1-pentyn-1-yl)trimethyl-
• CAS No: 77113-48-5
• MF: C₈H₁₅ClSi
• MW: 174.743202447891
• MDL: MFCD00671353
• CID: 548897
• PubChem ID: 24881337
• Update Time: 2025-04-19

Silane,(5-chloro-1-pentyn-1-yl)trimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane,(5-chloro-1-pentyn-1-yl)trimethyl-
• 1-Chloro-5-(Trimethylsilyl)-4-Pentyne
• 1-Chloro-5-trimethylsilyl-4-pentyne
• (5-CHLORO-1-PENTYNYL)TRIMETHYLSILANE
• 5-chloropent-1-ynyl(trimethyl)silane
• 1-trimethylsilyl-5-chloro-1-pentyne
• 5-chloro-1-trimethylsilylpent-1-yne
• AKOS015913338
• (5-chloropent-1-ynyl)trimethylsilane
• (5-Chloro-1-pentynyl)trimethylsilane, 97%
• 77113-48-5
• UPVHIBLXQNNITH-UHFFFAOYSA-N
• A905285
• S04812
• CS-0204409
• CDA11348
• MFCD00671353
• DTXSID70374083
• SCHEMBL987539
• Silane, (5-chloro-1-pentynyl)trimethyl-
• (5-chloropent-1-yn-1-yl)trimethylsilane

• MDL： MFCD00671353
• Inchi： 1S/C8H15ClSi/c1-10(2,3)8-6-4-5-7-9/h4-5,7H2,1-3H3
• InChI Key： UPVHIBLXQNNITH-UHFFFAOYSA-N
• SMILES： ClCCCC#C[Si](C)(C)C

Computed Properties

• Exact Mass: 174.06300
• Monoisotopic Mass: 174.0631547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.977 g/mL at 25 °C(lit.)
• Boiling Point: 75-77 °C/20.6 mmHg(lit.)
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Refractive Index: n20/D 1.4560(lit.)
• PSA: 0.00000
• LogP: 2.88620

Silane,(5-chloro-1-pentyn-1-yl)trimethyl- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S23; S24/25
• Safety Term：23-24/25
• Risk Phrases：R36/37/38